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Compound of Interest

Compound Name: Isophthaloyl dichloride

Cat. No.: B1221377

Essential Safety and Handling Guide for
Isophthaloyl Dichloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Isophthaloyl dichloride (CAS No. 99-63-8). Adherence to these procedures is critical to
ensure personal safety and proper disposal. Isophthaloyl dichloride is a corrosive solid that is
harmful if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye
damage.[1][2][3] This substance is also moisture-sensitive and reacts with water to release
hydrogen chloride gas.[4][5]

Personal Protective Equipment (PPE)

All handling of Isophthaloyl dichloride must be conducted within a certified chemical fume
hood.[1] The following Personal Protective Equipment (PPE) is mandatory to minimize
exposure risk.
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PPE Category

Item

Specifications

Rationale

Eye & Face Protection

Chemical Safety
Goggles & Face
Shield

Goggles must
conform to EN 166
(EU) or NIOSH (US)
standards.[6] A face
shield should be worn

over the goggles.[7]

Protects against
splashes and dust,
preventing severe eye

burns and damage.[1]

[2]

Hand Protection

Chemical-Resistant

Gloves

Wear appropriate
protective gloves
(e.g., nitrile,
neoprene).[4][8][9]

Prevents skin contact,
which can cause
burns and may be
harmful.[1][4]

Body Protection

Lab Coat & Chemical-

Resistant Apron

A flame-resistant lab
coat and a chemical-
resistant apron are

required.

Minimizes skin contact
with corrosive
material.[1][4]

Respiratory Protection

Respirator

Use a full-face
respirator if exposure
limits are exceeded or
if irritation is

experienced.[6][8]

Protects against

inhalation of toxic dust
and vapors, which can
cause chemical burns

to the respiratory tract.

[1]14]

Foot Protection

Closed-toe Shoes

Shoes must cover the

entire foot.

Protects against spills.

Operational Plan: Handling and Use

A strict, step-by-step protocol is mandatory to minimize exposure risk.

Preparation:

o Ensure the chemical fume hood is certified and functioning correctly.

o Cover the work surface with absorbent, plastic-backed pads.

e Have an eyewash station and safety shower readily accessible.[4]
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o Keep a spill kit with a dry absorbent material (do not use sand or soil) nearby.[5]
Handling:

e Weighing: If weighing the solid compound, perform this task inside the fume hood on a tared
weigh boat. Minimize dust generation.[4]

o Reconstitution: Slowly add the desired solvent to the vessel containing Isophthaloyl
dichloride. Be aware that it reacts vigorously with water, alcohols, strong bases, and strong
oxidizing agents.[4]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area designated for
corrosives.[4] Protect from moisture.[4]

Emergency Procedures
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Incident First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.[5]

Seek immediate medical attention.[4]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) ]
clothing and shoes.[4] Seek immediate medical

attention.[5]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ) ) )
artificial respiration.[5] Seek immediate medical

attention.[4]

Do NOT induce vomiting. Rinse mouth with
) water.[6] Never give anything by mouth to an
Ingestion , -
unconscious person.[4] Call a physician or

poison control center immediately.[1][10]

Evacuate the area. Wear appropriate PPE.[5]

Cover the spill with a dry absorbent material.[5]
Spill Collect the material into a suitable container for

disposal.[4] Do not allow water to enter the

container.[4]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[5] Comply with all federal, state, and local regulations for hazardous waste
disposal.[5]

Waste Collection:

o Solid Waste: Collect any solid waste (e.g., contaminated weigh boats, absorbent pads) in a
dedicated, sealed, and clearly labeled hazardous waste container.
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o Liquid Waste: Collect all liquid waste containing Isophthaloyl dichloride in a dedicated,
sealed, and clearly labeled hazardous waste container.[11] Do not pour this waste down the
drain.[11]

o Sharps Waste: Dispose of any contaminated sharps (e.g., needles, pipette tips) in a
designated sharps container.

Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "Isophthaloyl dichloride".

Final Disposal:

o Dispose of contents and container to an approved waste disposal plant.[12]

Workflow for Safe Handling of Isophthaloyl
Dichloride

Caption: Workflow for the safe handling of Isophthaloyl dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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